Trisodium 7-ethoxypyrene-1,3,5-trisulfonate
Trisodium 7-ethoxypyrene-1,3,5-trisulfonate
Brand Name:
Vulcanchem
CAS No.:
115787-91-2
VCID:
VC20890124
InChI:
InChI=1S/C18H14O10S3.3Na/c1-2-28-10-5-9-3-4-11-15(30(22,23)24)8-16(31(25,26)27)13-7-14(29(19,20)21)12(6-10)17(9)18(11)13;;;/h3-8H,2H2,1H3,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
SMILES:
CCOC1=CC2=C(C=C3C(=CC(=C4C3=C2C(=C1)C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C18H11Na3O10S3
Molecular Weight:
552.4 g/mol
Trisodium 7-ethoxypyrene-1,3,5-trisulfonate
CAS No.: 115787-91-2
Cat. No.: VC20890124
Molecular Formula: C18H11Na3O10S3
Molecular Weight: 552.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115787-91-2 |
|---|---|
| Molecular Formula | C18H11Na3O10S3 |
| Molecular Weight | 552.4 g/mol |
| IUPAC Name | trisodium;7-ethoxypyrene-1,3,5-trisulfonate |
| Standard InChI | InChI=1S/C18H14O10S3.3Na/c1-2-28-10-5-9-3-4-11-15(30(22,23)24)8-16(31(25,26)27)13-7-14(29(19,20)21)12(6-10)17(9)18(11)13;;;/h3-8H,2H2,1H3,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3 |
| Standard InChI Key | ZUXKDQCBANLXOD-UHFFFAOYSA-K |
| SMILES | CCOC1=CC2=C(C=C3C(=CC(=C4C3=C2C(=C1)C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | CCOC1=CC2=C(C=C3C(=CC(=C4C3=C2C(=C1)C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
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